Cas no 146335-44-6 (3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester)

• Product Name: 3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester
• CAS No: 146335-44-6
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 101244
• PubChem ID: 10976427
• Update Time: 2025-04-18

3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylicacid, 4-amino-6,6-dimethyl-2-oxo-, methyl ester
• 3-Cyclohexene-1-carboxylicacid,4-amino-6,6-dimethyl-2-oxo-,methylester
• AKOS015866379
• 146335-44-6
• VS-11506
• methyl 4-amino-6,6-dimethyl-2-oxocyclohex-3-ene-1-carboxylate

• Inchi： 1S/C10H15NO3/c1-10(2)5-6(11)4-7(12)8(10)9(13)14-3/h4,8H,5,11H2,1-3H3
• InChI Key： SISFQHIHRUPQMP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C=C(CC1(C)C)N)=O)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones